Cas no 22485-54-7 (1-Hexadecanol, benzoate)

• Product Name: 1-Hexadecanol, benzoate
• CAS No: 22485-54-7
• MF: C₂₃H₃₈O₂
• MW: 346.546627521515
• CID: 1413488
• PubChem ID: 11551966
• Update Time: 2025-04-20

1-Hexadecanol, benzoate Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanol, benzoate
• benzoic acid,hexadecan-1-ol
• Hexadecyl Benzoate
• Benzoic acid, hexadecyl ester
• NS00076548
• Benzoic acid hexadecyl ester
• SCHEMBL1119942
• Q27294900
• benzoic acid cetyl ester
• RAMRROOXFMYSNA-UHFFFAOYSA-N
• 22485-54-7
• Hexadecyl Benzoic acid
• CHEBI:145972
• DTXSID401021180
• hexadecane benzoate
• Cetyl benzoate
• UNII-Z27Z1043IX
• Z27Z1043IX

• Inchi： 1S/C23H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18-21-25-23(24)22-19-16-15-17-20-22/h15-17,19-20H,2-14,18,21H2,1H3
• InChI Key： RAMRROOXFMYSNA-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCOC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 364.2979
• Monoisotopic Mass: 346.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters